Cas no 83400-22-0 (Benzenesulfonic acid,3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-4-methyl-,sodium salt (1:?))

• Product name: Benzenesulfonic acid,3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-4-methyl-,sodium salt (1:?)
• CAS No: 83400-22-0
• MF: C₂₁H₁₄N₇O₇F₂S₂Cl-₂^.₂[Na+]
• MW: 659.937960000001
• CID: 732058
• PubChem ID: 44147291

Benzenesulfonic acid,3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-4-methyl-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-4-methyl-,sodium salt (1:?)
• Benzenesulfonic acid, 3-((5-chloro-2,6-difluoro-4-pyrimidinyl)amino)-5-(2-(4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl)diazenyl)-4-methyl-, sodium salt (1:2)
• Benzenesulfonic acid, 3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]azo]-4-methyl-, disodium salt
• 83400-22-0
• Benzenesulfonic acid, 3-((5-chloro-2,6-difluoro-4-pyrimidinyl)amino)-5-((4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl)azo)-4-methyl-, disodium salt
• 72138-93-3
• 3-[(5-Chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[[[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol]-4-yl]azo]-4-methylbenzenesulfonic acid disodium salt
• 2-((5-Chloro-2,6-difluoro-4-pyrimidinyl)amino)-6-((4,5-dihydro-3-methyl-5-oxo-1-(4-sulphophenyl)-1H-pyrazol-4-yl)azo)toluene-4-sulphonic acid, sodium salt
• Benzenesulfonic acid,3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-4-methyl-,sodium salt(1:?)
• DTXSID70890177
• Benzenesulfonic acid, 3-[(5-chloro-2,6-difluoro-4-pyrimidinyl)amino]-5-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-4-methyl-, sodium salt (1:2)
• EINECS 280-438-9

• Inchi： InChI=1S/C21H16ClF2N7O7S2.2Na/c1-9-14(25-19-16(22)18(23)26-21(24)27-19)7-13(40(36,37)38)8-15(9)28-29-17-10(2)30-31(20(17)32)11-3-5-12(6-4-11)39(33,34)35;;/h3-8,17H,1-2H3,(H,25,26,27)(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2
• InChI Key： IJCMZANLDDGSKI-UHFFFAOYSA-L
• SMILES： CC1=NN(C(=O)C1N=NC2=CC(=CC(=C2C)NC3=C(C(=NC(=N3)F)F)Cl)S(=O)(=O)[O-])C4=CC=C(C=C4)S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 658.985
• Monoisotopic Mass: 658.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 226A^2